Cas no 189109-45-3 (2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)-)

• Product Name: 2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)-
• CAS No: 189109-45-3
• MF: C₁₉H₃₂O₇
• MW: 372.453186988831
• CID: 837700
• PubChem ID: 38346961
• Update Time: 2025-07-01

2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)- Chemical and Physical Properties

Names and Identifiers

• Byzantionoside B
• (2R)-4-[(1R)-2,6,6-Trimethyl-4-oxo-2-cyclohexen-1-yl]-2-butanyl β -D-glucopyranoside
• -Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)-
• 9-epi-Blumenol C glucoside
• 9-epi-Blumenol C beta-D-glucopyranoside
• [ "" ]
• Byzantioside B
• FS-10315
• HY-N2973
• AKOS040761437
• A-D-glucopyranoside
• CHEMBL3400306
• Blumenol C glucoside
• 9-epi-Blumenol C
• CS-0023617
• 189109-45-3
• DA-51230
• Blumenol C b-D-glucopyranoside
• Blumel C glucoside
• 135820-80-3
• Blumenol C glucoside; Blumenol C beta-D-glucopyranoside
• 62512-23-6
• 3,5,5-trimethyl-4-[3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]cyclohex-2-en-1-one
• 2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)-

• Inchi： 1S/C19H32O7/c1-10-7-12(21)8-19(3,4)13(10)6-5-11(2)25-18-17(24)16(23)15(22)14(9-20)26-18/h7,11,13-18,20,22-24H,5-6,8-9H2,1-4H3
• InChI Key： NYLNHNDMNOPWAZ-UHFFFAOYSA-N
• SMILES： CC(OC1C(O)C(O)C(O)C(CO)O1)CCC1C(C)(C)CC(=O)C=C1C

Computed Properties

• Exact Mass: 372.21500
• Monoisotopic Mass: 372.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 547.8±50.0 °C at 760 mmHg
• Flash Point: 188.9±23.6 °C
• PSA: 116.45000
• LogP: 0.53310
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on 2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)-

Introduction to 2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)- and Its Significance in Modern Chemical Biology

The compound with the CAS number 189109-45-3, identified as 2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)-, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines a cyclohexenone core with a polysaccharide-derived moiety, making it a candidate for various biological applications. The presence of the (3S)-3-â-Dglucopyranosyloxy butyl side chain and the (4R) configuration at the chiral center underscores its synthetic complexity and potential biological activity.

Recent advancements in glycoscience have highlighted the importance of glycosylated compounds in drug development. The â-Dglucopyranosyloxy group in this molecule is particularly noteworthy, as it is derived from glucose, a ubiquitous sugar that plays a critical role in cellular communication and recognition. The modification of glucose with a butyl chain and the introduction of chirality at the 4-position further enhance its potential as a bioactive molecule. This compound exemplifies how carbohydrate chemistry can be leveraged to create novel pharmacological entities.

The cyclohexenone core of 2-Cyclohexen-1-one,4-[(3S)-3-(â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)- is known for its ability to interact with various biological targets. Cyclohexenones have been studied for their roles in enzyme inhibition and as intermediates in the synthesis of more complex molecules. The addition of the (3S)-3-â-Dglucopyranosyloxy butyl group introduces an additional layer of functionality, potentially enabling interactions with glycosidases or other carbohydrate-binding proteins. This makes the compound a promising candidate for research in glycobiology.

One of the most intriguing aspects of this molecule is its potential application in therapeutic development. The combination of a natural product-like scaffold with a glycosidic moiety suggests that it could modulate pathways involving carbohydrate metabolism or cell signaling. For instance, glycosylation is known to play a crucial role in protein function and stability, and modifications to glycosylated compounds can lead to novel bioactivities. The specific stereochemistry at the 4-position ((4R)) further fine-tunes its interactions with biological targets.

Recent studies have demonstrated that glycosylated lipids and peptides exhibit significant biological activity. The 2-Cyclohexen-1-one,4-[(3S)-3-â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)- structure aligns well with this trend, as it integrates both lipid-like and carbohydrate-like features. This dual nature could make it an effective tool for studying complex biological processes or for designing new drugs targeting diseases associated with aberrant glycosylation.

The synthesis of such complex molecules requires sophisticated chemical methodologies. Techniques like chiral resolution and glycosylation reactions are essential for constructing the desired framework. The availability of CAS number 189109-45-3 indicates that this compound has been successfully synthesized and characterized, paving the way for further biological evaluation. Researchers can now explore its potential as a lead compound or as an intermediate in the synthesis of more complex derivatives.

In conclusion, 2-Cyclohexen-1-one,4-[(3S)-3-â-Dglucopyranosyloxy) butyl]-3,5,5-trimethyl-,(4R)- represents a significant advancement in chemical biology. Its unique structure combines elements that are highly relevant to modern therapeutic research. As our understanding of glycobiology continues to grow, compounds like this one will undoubtedly play a crucial role in discovering new treatments for various diseases. The intricate interplay between chemistry and biology highlighted by this molecule underscores the importance of interdisciplinary approaches in drug discovery.